![molecular formula C11H14N2O2S2 B1621038 2-[4-(1,3-Dithiolan-2-yl)phenoxy]acetohydrazide CAS No. 261959-05-1](/img/structure/B1621038.png)
2-[4-(1,3-Dithiolan-2-yl)phenoxy]acetohydrazide
Overview
Description
“2-[4-(1,3-Dithiolan-2-yl)phenoxy]acetohydrazide” is a chemical compound with the linear formula C11H14N2O2S2 . It is also known as "2-[4-(1,3-dithiolan-2-yl)phenoxy]ethanethioamide" .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14N2O2S2/c12-13-10(14)7-15-9-3-1-8(2-4-9)11-16-5-6-17-11/h1-4,11H,5-7,12H2,(H,13,14) . This indicates the presence of a dithiolan ring attached to a phenyl group via an oxygen atom, with an acetohydrazide functional group also attached to the phenyl group.Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 270.38 . It is a solid at room temperature .Scientific Research Applications
Antimicrobial Applications
- Novel imines and thiazolidinones derived from acetohydrazide compounds have been synthesized and evaluated for antibacterial and antifungal activities, showing potential in antimicrobial applications (Fuloria et al., 2009).
- The synthesis of new dithiolane, thiophene, coumarin, and 2-pyridone derivatives containing a hydrazide moiety has been reported, with these compounds characterized and evaluated for their antimicrobial activity (Mahmoud et al., 2017).
Anticancer Applications
- Aryloxyacetic acid hydrazide derivatives have been synthesized and evaluated for their anticancer activities on various cancer cell lines, including gastric, cervical, and breast cancer cells, demonstrating strong growth inhibition and potency, suggesting their potential as anticancer agents (Şenkardeş et al., 2021).
Optical Device Applications
- Hydrazones derived from acetohydrazide compounds have been synthesized and their third-order nonlinear optical properties investigated, indicating potential applications as optical limiters and switches for optical device technologies (Naseema et al., 2010).
Safety and Hazards
This compound may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection .
Properties
IUPAC Name |
2-[4-(1,3-dithiolan-2-yl)phenoxy]acetohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2S2/c12-13-10(14)7-15-9-3-1-8(2-4-9)11-16-5-6-17-11/h1-4,11H,5-7,12H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPFBADZNZQMCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(S1)C2=CC=C(C=C2)OCC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372487 | |
Record name | 2-[4-(1,3-dithiolan-2-yl)phenoxy]acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10372487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
261959-05-1 | |
Record name | 2-[4-(1,3-dithiolan-2-yl)phenoxy]acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10372487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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